
"6-Bromo-3,3-dimethylindoline" as a building
block for agrochemicals

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 6-Bromo-3,3-dimethylindoline

Cat. No.: B2625481 Get Quote

Application Notes & Protocols
Topic: 6-Bromo-3,3-dimethylindoline as a Versatile
Synthon for Novel Agrochemicals
Abstract: The indoline scaffold is a privileged structure in medicinal chemistry and

agrochemical research, present in numerous natural products and synthetic molecules with

potent biological activity.[1][2][3] This application note provides a technical guide for

researchers on the strategic use of 6-Bromo-3,3-dimethylindoline as a versatile building

block for the synthesis of next-generation fungicides and insecticides. We explore its reactivity

profile, offer detailed, field-tested protocols for key transformations, and present plausible

synthetic pathways to novel agrochemical candidates. The inherent features of this synthon—a

reactive bromine handle for cross-coupling, a nucleophilic nitrogen for derivatization, and a

gem-dimethyl group for improved stability and favorable physicochemical properties—make it

an exceptionally valuable starting material for discovery chemistry.

Core Characteristics and Reactivity Profile
6-Bromo-3,3-dimethylindoline is a heterocyclic intermediate whose structure is primed for

diverse chemical modifications.[4] Understanding its fundamental properties and reaction

potential is key to unlocking its utility.
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A summary of the key properties of 6-Bromo-3,3-dimethylindoline is presented below.

Property Value Reference

CAS Number 158326-85-3 [4]

Molecular Formula C₁₀H₁₂BrN [4]

Molecular Weight 226.12 g/mol [4]

Appearance
(Typically) Off-white to light

brown solid
N/A

Purity ≥97% (Commercially available) [5]

Strategic Reaction Sites
The power of 6-Bromo-3,3-dimethylindoline as a building block stems from its two primary

reaction sites: the C-6 bromine atom on the aromatic ring and the N-1 secondary amine of the

indoline core. The gem-dimethyl group at C-3 sterically hinders oxidation of the heterocyclic

ring, enhancing the stability of the indoline core compared to unsubstituted indolines.

The following diagram illustrates the key reactive centers that can be exploited for the synthesis

of diverse agrochemical scaffolds.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b2625481?utm_src=pdf-body
https://www.abovchem.com/PNOAC545259.html
https://www.abovchem.com/PNOAC545259.html
https://www.abovchem.com/PNOAC545259.html
https://cymitquimica.com/products/10-F388227/6-bromo-33-dimethylindoline/
https://www.benchchem.com/product/b2625481?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2625481?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


6-Bromo-3,3-dimethylindoline
(Starting Material)

Protocol 1:
Suzuki Coupling

 Reagents:
- Pyrazole-4-boronic acid

- Pd(PPh₃)₄
- K₂CO₃

Intermediate 1
(6-Pyrazolyl-3,3-dimethylindoline)

Protocol 2:
N-Acylation

 Reagents:
- 4-Chlorobenzoyl chloride

- Triethylamine

Final Product
(Hypothetical Fungicide)
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Structure-Activity Relationship (SAR) Logic

6-Bromo-3,3-dimethylindoline Core

Enhanced Insecticidal Activity
(Hypothetical Outcome)

 Provides rigid 3D scaffold

Gem-Dimethyl Group (C-3)

 Increases lipophilicity &
 metabolic stability

N-1 Sidechain

 Mimics binding motif of
 known insecticides

C-6 Substituent

 Modulates target binding &
 physicochemical properties

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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